Cas no 1603563-62-7 (4-(methylsulfamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride
• CAS No: 1603563-62-7
• MF: C₇H₈FNO₄S₂
• MW: 253.271122932434
• MDL: MFCD31420923
• CID: 5245985
• PubChem ID: 114958117
• Update Time: 2026-03-08

4-(methylsulfamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-[(methylamino)sulfonyl]-
• 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride

• MDL： MFCD31420923
• Inchi： 1S/C7H8FNO4S2/c1-9-15(12,13)7-4-2-6(3-5-7)14(8,10)11/h2-5,9H,1H3
• InChI Key： QOYKQOLAJMCANI-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(S(NC)(=O)=O)C=C1

Additional information on 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride

Professional Introduction to 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1603563-62-7)

4-(methylsulfamoyl)benzene-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 1603563-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both a methylsulfamoyl group and a sulfonyl fluoride moiety makes this molecule a valuable intermediate in the synthesis of more complex molecules, particularly in drug development and material science applications.

The structural features of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride contribute to its unique chemical properties. The benzene ring serves as a stable aromatic backbone, while the sulfonyl fluoride group introduces a high degree of electrophilicity, making it an attractive candidate for nucleophilic substitution reactions. Additionally, the methylsulfamoyl group provides further functionalization possibilities, enabling the compound to participate in a wide range of chemical transformations. These characteristics have positioned this compound as a key building block in the synthesis of biologically active molecules.

In recent years, there has been growing interest in the applications of sulfonyl fluorides in medicinal chemistry. The fluorine atom in sulfonyl fluorides is known to enhance the metabolic stability and binding affinity of drug candidates. This has led to extensive research into developing new sulfonyl fluoride derivatives as potential therapeutic agents. 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride is no exception and has been explored in several studies for its potential pharmacological properties.

One notable area where 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride has found utility is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. Inhibiting these enzymes has been a major focus in drug discovery, and sulfonyl fluorides have emerged as effective tools for this purpose. The electrophilic nature of the sulfonyl fluoride group allows for selective bonding with specific amino acid residues in proteases, leading to the development of potent inhibitors. Research has demonstrated that derivatives of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride can be modified to target particular proteases, offering promising leads for new drug candidates.

Another significant application of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride is in the field of materials science. Sulfonyl fluorides are known for their ability to enhance material properties such as thermal stability and chemical resistance. This has led to their incorporation into advanced materials used in electronics, coatings, and polymers. The unique reactivity of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride allows it to serve as a precursor for synthesizing novel materials with tailored properties. These materials could find applications in various industries, from aerospace to consumer electronics, where high performance and durability are essential.

The synthesis of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a benzene derivative followed by functionalization with a methylsulfamoyl group and subsequent introduction of a sulfonyl fluoride moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experiments. This approach not only saves time but also reduces waste, making the process more sustainable. Additionally, computational studies have helped uncover new synthetic pathways that were previously unknown, expanding the toolkit available for chemists working with this compound.

The pharmacological potential of 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride has been further explored through preclinical studies. These studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, modifications to the methylsulfamoyl group have been found to enhance binding affinity to specific targets, leading to more potent inhibition. Such findings underscore the importance of this compound as a scaffold for drug development.

In conclusion, 4-(methylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1603563-62-7) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for synthesizing complex molecules, particularly protease inhibitors and advanced materials. Ongoing research continues to uncover new ways to utilize this compound, highlighting its importance in modern chemical research. As our understanding of its properties grows, so too does its potential to contribute to advancements across multiple scientific disciplines.